2,6-Dichloro-3-isopropoxybenzoic acid

• IUPAC Name: 2,6-dichloro-3-propan-2-yloxybenzoic acid
• InChI: InChI=1S/C10H10Cl2O3/c1-5(2)15-7-4-3-6(11)8(9(7)12)10(13)14/h3-5H,1-2H3,(H,13,14)
• InChI Key: IUBCVFQQMYVKHC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C(=C(C=C1)Cl)C(=O)O)Cl
• Molecular Formula: C10H10Cl2O3
• Molecular Weight: 249.09 g/mol

Description

2,6-Dichloro-3-isopropoxybenzoic acid is a synthetic organic compound that belongs to the class of benzoic acids. Its molecular formula is C10H10Cl2O3 and it has a molecular weight of 249.09 g/mol.

Synthesis routes and methods

Procedure details

To a solution of 2,4-dichloro-1-isopropoxybenzene (3.53 g) in tetrahydrofuran (35 ml) was added n-butyl lithium solution (1.6 Mol solution in n-hexane, 11 ml) through a syringe at -78° C. After stirring for one hour at -78° C., the mixture was poured into dry diethyl ether (50 ml) containing pulverized dry ice in a few minutes. After warming to ambient temperature, the mixture was concentrated in vacuo. The residue was partitioned between diethyl ether (50 ml) and aqueous 10% sodium. hydroxide solution (100 ml). The aqueous layer was adjusted to pH 2 with 10% hydrochloric acid. The separated oil was extracted with dichloromethane. The extract was washed with water, dried, and evaporated under reduced pressure. The residue was crystallized from n-hexane to give 2,6-dichloro-3-isopropoxybenzoic acid (3.0 g).